Cas no 1105236-14-3 (6-(4-fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(4-fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one
• CAS No: 1105236-14-3
• MF: C₂₁H₁₅FN₂O
• MW: 330.355008363724
• CID: 5923861
• PubChem ID: 30868600
• Update Time: 2025-06-09

6-(4-fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one
• 6-(4-fluorophenyl)-3-(naphthalen-1-ylmethyl)pyrimidin-4-one
• F5582-0155
• SR-01000923505
• 6-(4-fluorophenyl)-3-(naphthalen-1-ylmethyl)pyrimidin-4(3H)-one
• 1105236-14-3
• SR-01000923505-1
• AKOS024514187
• VU0647727-1

• Inchi： 1S/C21H15FN2O/c22-18-10-8-16(9-11-18)20-12-21(25)24(14-23-20)13-17-6-3-5-15-4-1-2-7-19(15)17/h1-12,14H,13H2
• InChI Key： LNEQXBMQAFJUAB-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(F)C=C2)=CC(=O)N1CC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 330.11684127g/mol
• Monoisotopic Mass: 330.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.7Ų

Additional information on 6-(4-fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one

Introduction to 6-(4-Fluorophenyl)-3-[(Naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one (CAS No. 1105236-14-3)

6-(4-Fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one (CAS No. 1105236-14-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 6-(4-fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one is characterized by a central dihydropyrimidinone core flanked by a 4-fluorophenyl group and a naphthalen-1-ylmethyl substituent. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 6-(4-fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 6-(4-fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one has also shown promising antiviral activity. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral entry into host cells and the inhibition of viral protein synthesis.

The anticancer potential of 6-(4-fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The compound was particularly effective against breast cancer and colorectal cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of 6-(4-fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one have been extensively studied to ensure its suitability for clinical applications. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. These properties make it an attractive candidate for further development into a therapeutic drug.

In terms of safety and toxicity, preliminary studies have indicated that 6-(4-fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are ongoing to ensure its safety profile before advancing to clinical trials.

The synthesis of 6-(4-fluorophenyl)-3-[(naphthalen-1-yl)methyl]-3,4-dihydropyrimidin-4-one involves a multi-step process that includes the condensation of appropriate starting materials followed by ring closure to form the dihydropyrimidinone core. Recent advancements in synthetic methods have led to more efficient and scalable routes for the production of this compound, facilitating its large-scale synthesis for preclinical and clinical studies.

In conclusion, 6-(4-fluorophenyl)-3-[(naphthalen-1-y lmethyl]-3,4-dihydropyrimidinone (CAS No. 1105236 - 1 - 0) represents a promising lead compound in medicinal chemistry with diverse therapeutic potential. Its anti-inflammatory, antiviral, and anticancer activities make it an attractive candidate for further development into a novel therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.